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Compound of Interest

Compound Name: Peramivir

Cat. No.: B1679564

For Researchers, Scientists, and Drug Development Professionals

Abstract

Peramivir is a potent antiviral agent effective against both influenza A and B viruses. As a
neuraminidase inhibitor, it plays a crucial role in preventing the release of new viral particles
from infected host cells, thereby halting the spread of infection. This document provides a
comprehensive technical overview of peramivir, detailing its chemical structure,
physicochemical and pharmacological properties, and mechanism of action. It includes detailed
experimental protocols for its synthesis and quantitative analysis, and visual diagrams to
elucidate its mode of action and experimental workflows, intended for use by researchers and
professionals in the field of drug development.

Chemical Structure and Identifiers

Peramivir is a cyclopentane derivative with a strategically designed structure that acts as a
transition-state analogue inhibitor of the influenza neuraminidase enzyme.

IUPAC Name: (1S,2S,3S,4R)-3-[(1S)-1-acetamido-2-ethylbutyl]-4-
(diaminomethylideneamino)-2-hydroxycyclopentane-1-carboxylic acid[1]

Chemical Structure:
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Table 1: Chemical Identifiers for Peramivir

Identifier Value

CAS Number 330600-85-6 (anhydrous)[1][2]

1041434-82-5 (trihydrate)[2][3]

PubChem CID 154234
DrugBank ID DB06614
Molecular Formula C15H28N404

Physicochemical and Pharmacological Properties

The efficacy and clinical utility of peramivir are underpinned by its specific physicochemical
and pharmacological characteristics.

Table 2: Physicochemical Properties of Peramivir
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Property Value
Molecular Weight 328.41 g/mol
Water Solubility 0.38 mg/mL
pKa (Strongest Acidic) 4.09

pKa (Strongest Basic) 12.46

logP -0.27

Table 3: Pharmacological and Pharmacokinetic Properties of Peramivir

Property Value

Mechanism of Action Neuraminidase Inhibitor
Protein Binding < 30%

Metabolism Minimal

o ) Approximately 20 hours in adults with normal
Elimination Half-life )
renal function

o Primarily renal, with >80% excreted unchanged
Route of Elimination o
in urine

Approved Route of Administration Intravenous

Mechanism of Action: Inhibition of Neuraminidase

Peramivir exerts its antiviral effect by selectively inhibiting the neuraminidase enzyme on the
surface of the influenza virus. This enzyme is critical for the release of newly formed viral
particles from infected host cells. By blocking the active site of neuraminidase, peramivir
prevents the cleavage of sialic acid residues that anchor the new virions to the cell surface.
This results in the aggregation of viruses at the cell surface and prevents their release, thereby
limiting the spread of the infection within the respiratory tract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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